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Chlorogenic Acid-13C6 Chlorogenic Acid-13C6
Brand Name: Vulcanchem
CAS No.: 1323443-06-6
VCID: VC0125231
InChI: InChI=1S/C16H18O9/c17-9-3-1-8(5-10(9)18)2-4-13(20)25-12-7-16(24,15(22)23)6-11(19)14(12)21/h1-5,11-12,14,17-19,21,24H,6-7H2,(H,22,23)/b4-2+/t11-,12-,14-,16+/m1/s1/i1+1,3+1,5+1,8+1,9+1,10+1
SMILES: C1C(C(C(CC1(C(=O)O)O)OC(=O)C=CC2=CC(=C(C=C2)O)O)O)O
Molecular Formula: C16H18O9
Molecular Weight: 360.265

Chlorogenic Acid-13C6

CAS No.: 1323443-06-6

Reference Standards

VCID: VC0125231

Molecular Formula: C16H18O9

Molecular Weight: 360.265

Chlorogenic Acid-13C6 - 1323443-06-6

CAS No. 1323443-06-6
Product Name Chlorogenic Acid-13C6
Molecular Formula C16H18O9
Molecular Weight 360.265
IUPAC Name (1S,3R,4R,5R)-3-[(E)-3-(3,4-dihydroxy(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl)prop-2-enoyl]oxy-1,4,5-trihydroxycyclohexane-1-carboxylic acid
Standard InChI InChI=1S/C16H18O9/c17-9-3-1-8(5-10(9)18)2-4-13(20)25-12-7-16(24,15(22)23)6-11(19)14(12)21/h1-5,11-12,14,17-19,21,24H,6-7H2,(H,22,23)/b4-2+/t11-,12-,14-,16+/m1/s1/i1+1,3+1,5+1,8+1,9+1,10+1
Standard InChIKey CWVRJTMFETXNAD-WKFUDWLESA-N
SMILES C1C(C(C(CC1(C(=O)O)O)OC(=O)C=CC2=CC(=C(C=C2)O)O)O)O
Synonyms (1S,3R,4R,5R)-3-[[3-[3,4-Dihydroxy(phenyl-13C6)]-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxycyclohexanecarboxylic Acid; 3-(3,4-Dihydroxycinnamoyl)quinic Acid-13C6; 3-Caffeoylquinic Acid-13C6; 3-O-(3,4-Dihydroxycinnamoyl)-D-quinic Acid-13C6; 3-O-Caffeoylqu
PubChem Compound 71314736
Last Modified Nov 11 2021
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